Accurate estimating the state of charge (SOC) can improve battery reliability, safety, and extend battery service life. The existing battery models used for SOC estimation inadequately capture the dynamic characteristics of a battery in a wide temperature over the full SOC range, leading to significant inaccuracies in SOC estimation, especially in low temperature and low SOC. A novel SOC estimation approach is developed based on a fusion of neural network model and equivalent circuit model. Firstly, the weight-SOC-temperature relationship is established by obtaining the weights of the equivalent circuit model and the neural network model offline using the standard deviation weight assignment method. Following that, an online adaptive weight correction approach is implemented to update the weight-SOC-temperature relationship. Finally, a novel multi-algorithm fusion technique is utilized to achieve SOC estimation accuracy within 1%. The results clearly demonstrate that the developed approach achieves twice the accuracy of the existing approach, highlighting its superior effectiveness.

In recent decades, the global cooling demand has significantly increased and is expected to grow even further in the future. However, knowledge regarding the spatial distribution of cooling demand is sparse. Most existing studies are based on statistical modelling, which lack in small-scale details and cannot accurately identify individual large cooling producers. In this study, we implement and apply a novel method to identify, map and estimate nominal cooling capacities of chillers using deep learning. Chillers typically use air-cooled condensers and cooling towers to release excess heat, and produce most of the cooling needs in the commercial and industrial sectors. In this study, these units are identified from aerial images using specifically trained object detection models. The corresponding nominal cooling capacity is then estimated based on the number of fans of air-cooled condensers and the fan diameters of the cooling towers, respectively. Both detection and capacity estimations are first evaluated on test data sets and subsequently applied to an industrial area (Brühl) and the city center in Freiburg, Germany. In Brühl, aerial images show chillers with an estimated nominal cooling capacity of 205 MW, of which the model detected 88%, while 88% of all detections are correct. In the city center, a nominal capacity of 18.6 MW is estimated, of which the model detected 87% with 77% of all detections being correct. Hence, the developed approach facilitates a reliable analysis of the installed nominal cooling capacity of individual buildings at large scales, such as districts and cities. This information could be further used to locate areas for investments and support planning of eco-friendly, centralized supply of cooling energy, for example district heating and cooling systems or shallow geothermal energy systems such as aquifer thermal energy storage (ATES).

Batteries, Heat Pumps (HPs), and fuel cells (FCs) are critical for transport decarbonization and a net zero future. However, cabin heating in extreme conditions leads to severe driving range reduction in current Electric Vehicles (EVs). The performance of the heat pump (HP) in EVs and its performance enhancement technologies are widely investigated but cannot, simultaneously, provide sufficient heat and high COP. The source and amount of the waste heat within a vehicle for the heat pump integrated system is a crucial challenge to improve performance. The structure becomes increasingly complicated, but the benefits are not significant. Therefore, in this study, a small Fuel Cell, battery and heat pump integrated energy management system for range extended EVs (FCBEEV) is designed. The cogeneration characteristic of the fuel cell and waste heat from battery pack are utilised by the heat pump to ensure a high-level of cabin comfort in extremely cold temperatures and an extension of the driving range. A numerical model was established in MATLAB and the results were analysed from energy, exergy, environment, and economic (4E) perspectives. In this study, we show that the highest COPsys of the proposed system is 5.8 and can improve the driving range (DR) by 65% to 110% compared to the reference systems. The exergy efficiency of the suggested system is 75% at −10 °C and the fuel cell and internal condenser are the primary causes of the exergy destruction. The environmental impact decreases by 13 kg/year per car compared to current EVs with a Positive Temperature Coefficient (PTC) and Air Source Heat Pump (ASHP) system, and the reduction is primarily sourced from the indirect emissions. The operating cost which includes driving and heating is 28.9% higher than cited for an ASHP and PTC system and 41% higher than the PTC baseline system. The payback duration is 300,000 km at current market prices, and it is predicted to be shorter to 100,000 km, if the cost of the fuel cell stack is estimated at £4000 and the H2 price is the same as electricity. We anticipate that the proposed system can significantly improve cabin comfort and driving range anxieties, as well as promote the decarbonization of transport.

Substation with various communication and control devices has become a major target of cyber-attacks. In general, two main types of cyber-attacks can be performed on substations through direct intelligent electronic device connections from remote accesses or via compromising local substation supervisory control center and data acquisition systems, thus respectively resulting in different damage to the power systems. In this paper, the combination of two types of cyber-attacks on the power systems are considered. The generalized stochastic Petri net is utilized to simulate dynamic intrusion processes of these two types of cyber-attacks. Furthermore, the successful attack probabilities of cyber-attacks are calculated based on simulation results. Then, a probabilistic bi-level optimization model is proposed to identify critical components with the maximum cyber risk and the types of cyber-attacks. The two types of cyber-attacks initiated from substation space to individual components are particularly modeled in the proposed model. Finally, a two-stage algorithm using the network flow is proposed to solve the proposed model more efficiently. Simulation results tested on the IEEE RTS 24-bus and the 118-bus systems validate the effectiveness of the proposed model. Results also show that the devised algorithm can improve the computation performance in dealing with larger-scale power systems.

This paper proposes a novel compressed CO2 energy storage system based on 13X zeolite temperature swing adsorption (TSA). Based on 13X zeolite adsorption gas storage and exothermic and desorption heat storage characteristics, the system could accomplish high-density storage of low-pressure CO2 and efficient heat circulation. Evaluate the system investment by economic analysis model, and apply the law of thermodynamics to perform energy and exergy analysis. Under the design conditions, the round-trip efficiency, the efficiency of the system, the energy storage density, and the investment cost per unit power were 88.88%, 69.30%, 6.23 kWh/m3, and 1.22 k$/kW, respectively, which demonstrates that the system is strongly feasible and has broad engineering application prospects. Sensitivity analysis results suggest that adsorption temperature and desorption temperature positively and negatively affect system performance. The storage pressure and temperature have a trade-off relationship and almost opposite effect on the system. The lower pinch point temperature difference assists in improving the thermodynamic performance of the system but leads to added cost. System thermal and economic performance have a gamble relationship in the equipment efficiency dimension.

Combined cooling, heating and power system (CCHP) as a typical distributed energy utilization technology, is usually installed close to the end-user to satisfy the diverse energy demands, which also has multiple advantages of energy-efficient and environment-friendly. While the simultaneously changing user energy loads brings about a huge challenge for the system energy conversion and regulation process, and then significantly affects the system operation flexibility. Therefore, the new method of thermochemical recuperation (TCR) is employed to enhance the system dynamic energy utilization performances, and also efficiently converts the high-temperature exhaust gas heat into hydrogen-enrich syngas for further application. In this work, by considering the practical system operation, the off-design TCR operation adjustment capacity for the system diverse energy outputs is important, which is extensively investigated. Based on the developed mathematic model, different-size (small, middle and large) gas turbine scenarios are considered, the results indicate that the TCR process effectively optimize the system energy conversion process, and the corresponding power efficiencies are improved by 10.53%–13.87%, 8.56%–14.46% and 14.23%–14.42%, respectively. In addition, with the merits of adaptively coordinating the multi-energy production, the off-design energy outputs boundary of the CCHP system can be extended and then readily match the fluctuant user loads. Specifically, as for the small scale GT-based system application in a hotel building case, the system annual recuperated fuel ratio reaches to 0.54 with the annual coordinated recuperation operation time ratio of 0.70, and then the system operation flexibility is thus enhanced with the annual fuel saving ratio of 6.03%, which also contributes to the CO2 emission reduction. With the favorable potential to optimize the CCHP system operation regulation, the thermochemical recuperation technology provides a feasible pathway to enhance the distributed energy system application feasibility.

Climate change has become a global concern, and the prediction of carbon emissions is key to achieving carbon-reduction goals. The existing framework cannot accurately reflect the spatial distribution of carbon emissions, making it difficult to guide urban planning and management. Therefore, in this study, a carbon emission spatial simulation and prediction model was established. The model includes the GIS-Kernel Density sub-model for subdividing built-up area, the Land Use-Carbon Emission sub-model for establishing the correlation between land use and carbon emissions, the Multi Objective Programming-Principal Component Analysis-BP neural network sub-model for presetting development scenarios, and the Patch-generating Land-use Simulation sub-model for predicting. Xi'an was chosen as the study site, and two extreme scenarios were determined. A total of 373,318 development paths were segmented from the interval, and the optimal path was selected. All scenarios were simulated, and the carbon emissions and their spatial distribution were calculated. The results showed that the overall accuracy of the simulation exceeded 90%. Under the optimal path, Xi'an's carbon emissions reach 60.6 million tons at peak time, which will be reduced to 47.38 million tons by 2060. In addition, the model analyzed the temporal and spatial changes of carbon sources and sinks and drew up the path of carbon reduction by technology and urban planning. This model can provide a reference for regional carbon-reduction planning and carbon reduction technology implantation. It can propose strategies from the perspective of planning and management.

Microbial electrosynthesis (MES) systems integrated with solar energy (photoelectrode-assisted MES) represent an attractive method for the fixation of CO2 through microbial electrochemical processes. In this study, BiVO4-RuO2-IrO2/Ti with long-term stability and corrosion resistance was used as photoanode through the electrophoretic deposition of BiVO4 on RuO2-IrO2/Ti mesh, significantly reducing the charge recombination rate and enhancing the oxygen evolution reaction (OER) ability. Simultaneously, the ZIF-67/g-C3N4 photocathode can significantly increase CO2 absorption and hydrogen production by enhancing electron–hole separation ability under visible light. Consequently, the MES system with the BiVO4-RuO2-IrO2/Ti anode and ZIF-67/g-C3N4 photocathode obtained an acetate yield of 0.46 g/L/d at −0.9 V versus Ag/AgCl within 14 days. This value was 4.6 times that under dark conditions. The solar-to-acetate conversion efficiency was determined to be 1.52%. Furthermore, the MES with dual photoelectrode still obtained an acetate yield of 0.09 g/L/d at −0.6 V versus Ag/AgCl. These results showed that the MES with the BiVO4-RuO2-IrO2/Ti photoanode and ZIF-67/g-C3N4 photocathode reduced OER overpotential, increased electron transport rate, and improved CO2 supply for the simultaneous supplementation of substrates and electrons in MES. This work provides a new strategy for constructing efficient photoelectrodes in MES to achieve highly efficient chemical generation for CO2 transformation under solar light.

To address climate change, the Chinese government has committed to achieving carbon peaking by 2030. Projecting the wind power and photovoltaic installed capacity is essential for China's low carbon transition as these renewables have been widely recognized as the major energy sources in future. This study proposes a long-term strategic planning approach for wind power and photovoltaic by simulating multiple policies and market scenarios for the national-level energy transitions and incorporating the feedback effects of market development on technology readiness level. The proposed approach simulates the national energy consumption and energy mix under various transition scenarios based on the Long-range Energy Alternatives Planning System (LEAP). The dynamics of market development, technology readiness level, and future renewable costs are further incorporated into a nonlinear optimization model to generate economically optimal planning solutions for wind power and photovoltaic under different policy and market scenarios. Valuable insights are obtained from three perspectives, i.e., (1) the economic and emission reduction co-benefits under different scenarios, (2) the evolution of the Levelized Cost of Energy, and (3) the impact on the transition of power sector. In particular, the simulation and optimization results reveal that appropriate acceleration of wind power and photovoltaic development can promote technology readiness level, reduce overall transition costs, and effectively reduce the peak value of emissions. The maximum peak reduction in carbon dioxide emissions is 16.06%, and the maximum cumulative reduction in carbon dioxide emissions is 14.54%. The total project cost can be reduced by a maximum of 3.23%. Thus, more active supporting policies for renewables can further enhance long-term economic and environmental co-benefits under current conditions.

In smart buildings enabled by IoT technologies, wireless sensor networks (WSNs) are promising platforms to implement novel fully distributed optimal control approaches according to the edge computing paradigm. This requires knowledge from wireless communication and distributed computation fields where communication topologies are both critical. Communication topologies are designed considering network energy consumption and stability in wireless communication field, while considering optimization convergence speed in distributed computation field. But there is no inter-disciplinary design method considering these issues simultaneously. This study therefore proposes an optimal design method for communication topology of WSNs to implement fully distributed optimal control approaches. System control performance, network energy consumption and network stability are integrated into the objective function for the design. For a WSN consisting of n sensors, an integer programming problem with n(n − 1)/2 design variables, i.e., elements in Laplacian matrix representing the existence of communication links, is formulated and solved by the genetic algorithm (GA). The optimal topology of a WSN, on which a fully distributed optimal control approach is implemented for optimally controlling a multi-zone dedicated outdoor air system (DOAS), is designed by the proposed method. A co-simulation testbed is constructed to test and validate the proposed method by comparing the optimal topology with different topologies. The optimal topology provides satisfactory system control performance (CO2Ave = 784 ppm, CO2Max = 916 ppm, CO2 unmet hour = 1.82 h and EDOAS = 122.50 kWh), low network energy consumption (2564.12 J/Day) and high network stability (53.90 days). The proposed method facilitates the development and applications of IoT technologies in smart buildings.